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Compound of Interest

Compound Name: Selenium74

Cat. No.: B1172065 Get Quote

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Selenium-74 (⁷⁴Se), a stable isotope of selenium. The chemical handling

procedures for ⁷⁴Se are identical to those for elemental selenium. Adherence to these

guidelines is critical to ensure the safety of all laboratory personnel.

Occupational Exposure Limits
Selenium-74, in its solid form as a black powder or ingot, is odorless.[1] It is crucial to manage

airborne levels to remain below established occupational exposure limits.

Agency
Time-Weighted Average
(TWA)

Immediately Dangerous to
Life or Health (IDLH)

ACGIH 0.2 mg/m³

NIOSH 0.2 mg/m³ 1 mg/m³

OSHA 0.2 mg/m³

Personal Protective Equipment (PPE)
A thorough risk assessment should precede any handling of Selenium-74 to determine the

appropriate level of PPE. The selection of PPE is contingent on the potential for exposure.
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Ventilation: Always handle Selenium-74 in a well-ventilated area.[1][2] Use a laboratory fume

hood or other local exhaust ventilation to minimize dust and fume generation.[3][4]

Safety Equipment: An eyewash station and safety shower must be readily accessible in any

area where Selenium-74 is handled.[1]

Personal Protective Equipment Ensemble
Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against dust particles.[1]

Hand Protection: Chemical-resistant gloves are required.[1] Recommended materials

include:

Butyl rubber

Neoprene

Nitrile/butadiene rubber

Polyethylene

Ethyl vinyl alcohol laminate

Polyvinyl alcohol

Polyvinyl chloride[1]

Body Protection: Wear appropriate protective clothing, such as a lab coat, coveralls, or a

chemical-resistant suit, depending on the scale of the operation.[1][5]

Respiratory Protection: When engineering controls are insufficient to maintain exposure

below the occupational limits, a NIOSH-approved respirator is necessary.[1][2] The type of

respirator will depend on the airborne concentration of selenium dust or fumes.
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Strict adherence to the following procedures is essential to mitigate the risks associated with

handling Selenium-74.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that all

engineering controls are functioning properly.

Dispensing: Handle in an enclosed, controlled process.[2] Minimize the generation of dust

when working with Selenium-74 powder.[1][2]

Hygiene: Wash hands and skin thoroughly after handling.[1][3] Do not eat, drink, or smoke in

areas where Selenium-74 is used.[1]

Storage: Store Selenium-74 in a tightly sealed container in a cool, dry, and well-ventilated

area.[1][2] Keep it away from incompatible materials such as strong oxidizing agents, acids,

and halogens.[1][2]

Spill and Emergency Procedures
Spills: In the event of a spill, evacuate the area and provide ventilation.[2] Avoid creating

dust.[2] Use a HEPA-filtered vacuum or sweep up the material and place it in a suitable,

labeled container for disposal.[2]

First Aid:

Inhalation: Move the individual to fresh air. Seek immediate medical attention.[2][4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[2]

Eye Contact: Flush eyes with lukewarm water for at least 15 minutes, holding the eyelids

open.[2][6]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]
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Dispose of Selenium-74 waste in accordance with all local, state, and federal regulations.[1]

Selenium waste is considered hazardous and must be disposed of through a licensed

hazardous waste disposal company.[4] The waste container should be clearly labeled.

Visual Guides
The following diagrams illustrate the workflow for safely handling Selenium-74 and the

decision-making process for selecting the appropriate personal protective equipment.
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Caption: Workflow for the safe handling of Selenium-74.
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Start: Handling Selenium-74
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Enhanced Body Protection
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Yes
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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